Cas no 79707-07-6 (Imidazo[1,2-a]pyridine-2-carboxylicacid, 8-(phenylmethoxy)-, ethyl ester)

• Product Name: Imidazo[1,2-a]pyridine-2-carboxylicacid, 8-(phenylmethoxy)-, ethyl ester
• CAS No: 79707-07-6
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• MDL: MFCD06739214
• CID: 556141
• PubChem ID: 53472001
• Update Time: 2025-05-23

Imidazo[1,2-a]pyridine-2-carboxylicacid, 8-(phenylmethoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxylicacid, 8-(phenylmethoxy)-, ethyl ester
• 8-Benzyloxy-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• ethyl 8-phenylmethoxyimidazo[1,2-a]pyridine-2-carboxylate
• 8-(PHENYLMETHOXY)-IMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLIC ACID ETHYL ESTER
• AB28881
• AG-H-19600
• CTK5E7042
• ETHYL 8-(BENZYLOXY)IMIDAZO[1,2-A]PYRIDINE-2-CARB
• ethyl 8-(benzyloxy)imidazo[1,2-a]pyridine-2-carboxylate
• SCHEMBL11070583
• CS-0151695
• 8-benzyloxyimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• D94800
• ETHYL8-(BENZYLOXY)IMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLATE
• AS-77466
• imidazo[1,2-a]pyridine-2-carboxylic acid,8-(phenylmethoxy)-,ethyl ester
• OKGWFFLFFLQRCL-UHFFFAOYSA-N
• DTXSID10703818
• FT-0755238
• 79707-07-6
• DB-075616

• MDL： MFCD06739214
• Inchi： 1S/C17H16N2O3/c1-2-21-17(20)14-11-19-10-6-9-15(16(19)18-14)22-12-13-7-4-3-5-8-13/h3-11H,2,12H2,1H3
• InChI Key： OKGWFFLFFLQRCL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CN2C=C(C(=O)OCC)N=C21

Computed Properties

• Exact Mass: 296.11600
• Monoisotopic Mass: 296.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• PSA: 52.83000
• LogP: 3.09000

Additional information on Imidazo[1,2-a]pyridine-2-carboxylicacid, 8-(phenylmethoxy)-, ethyl ester

Imidazo[1,2-a]pyridine-2-carboxylic Acid, 8-(Phenylmethoxy)-, Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 79707-07-6, known as Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-(phenylmethoxy)-, ethyl ester, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of imidazopyridines, which are well-known for their diverse biological activities and applications in drug design. The structure of this molecule is characterized by a fused imidazo[1,2-a]pyridine ring system with a phenylmethoxy substituent at the 8-position and an ethyl ester group at the 2-position. These structural features contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in medicinal chemistry. The presence of the phenylmethoxy group at the 8-position introduces steric and electronic effects that can modulate the compound's interactions with biological targets. Additionally, the ethyl ester group at the 2-position enhances solubility and bioavailability, making it a promising candidate for drug delivery systems. Researchers have explored the synthesis of this compound using various methodologies, including multi-component reactions and microwave-assisted synthesis, which have significantly improved its production efficiency.

The 8-(phenylmethoxy) substituent plays a crucial role in determining the pharmacokinetic properties of this compound. Studies have shown that this substituent enhances the molecule's stability in physiological conditions while maintaining its ability to cross cellular membranes. Furthermore, the ethyl ester group at the carboxylic acid position ensures optimal absorption and distribution within the body. These attributes make Imidazo[1,2-a]pyridine-2-carboxylic acid derivatives ideal candidates for targeting specific receptors and enzymes involved in various pathological conditions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of Imidazo[1,2-a]pyridine-2-carboxylic acid derivatives to potential therapeutic targets. For instance, molecular docking studies have revealed that this compound exhibits high affinity for certain G-protein coupled receptors (GPCRs), which are implicated in inflammation and pain pathways. This suggests that it could be developed into a novel analgesic agent with reduced side effects compared to conventional drugs.

In terms of synthesis optimization, researchers have focused on improving the yield and purity of Imidazo[1,2-a]pyridine derivatives through green chemistry approaches. For example, solvent-free reactions and catalytic systems have been employed to minimize environmental impact while maintaining high product quality. These efforts align with current trends toward sustainable pharmaceutical manufacturing.

The ethyl ester group in this compound not only enhances its pharmacokinetic properties but also facilitates further chemical modifications. For instance, selective hydrolysis of the ester group can yield free carboxylic acids or other bioactive derivatives with tailored functionalities. This versatility underscores the importance of Imidazo[1,2-a]pyridine-2-carboxylic acid as a versatile scaffold for drug discovery.

Moreover, recent studies have explored the use of Imidazo[1,2-a]pyridine derivatives in combination therapies to enhance therapeutic efficacy while reducing toxicity. By leveraging their unique structural features and biological activities, these compounds hold promise for addressing unmet medical needs in oncology and neurodegenerative diseases.

In conclusion,Imidazo[1,2-a]pyridine-2-carboxylic acid, particularly its 8-(phenylmethoxy)-ethyl ester derivative, represents a valuable addition to the arsenal of bioactive compounds with potential applications in drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential